Sodium (C10-16)alkylbenzenesulfonate

Specification

• CAS No.: 68081-81-2
• Molecular Formula: C17H27NaO3S
• Molecular Weight: 334.5 g/mol
• IUPAC Name: sodium;4-undecan-3-ylbenzenesulfonate
• Standard InChI: InChI=1S/C17H28O3S.Na/c1-3-5-6-7-8-9-10-15(4-2)16-11-13-17(14-12-16)21(18,19)20;/h11-15H,3-10H2,1-2H3,(H,18,19,20);/q;+1/p-1
• Standard InChI Key: HUKUZKXWBQJYTO-UHFFFAOYSA-M
• Isomeric SMILES: CCCCCCCCC(CC)C1=CC=C(C=C1)S(=O)(=O)[O-].[Na+]
• SMILES: CCCCCCCCC(CC)C1=CC=C(C=C1)S(=O)(=O)[O-].[Na+]
• Canonical SMILES: CCCCCCCCC(CC)C1=CC=C(C=C1)S(=O)(=O)[O-].[Na+]

Introduction

Chemical Identity and Structure

Sodium (C10-16)alkylbenzenesulfonate, identified by CAS Registry Number 68081-81-2, belongs to the larger family of linear alkylbenzene sulfonates (LAS). The compound consists of a benzene ring substituted with an alkyl chain ranging from 10 to 16 carbon atoms, and a sulfonate group neutralized with sodium.

The molecular structure features:

• A benzene ring core

• An alkyl chain substituent (C10-C16) at the para position

• A sulfonate group (-SO₃⁻) attached to the benzene ring

• Sodium (Na⁺) as the counter ion

The variable chain length contributes to the compound's diverse physicochemical properties and applications, with different carbon chain lengths providing different performance characteristics in various formulations.

Physicochemical Properties

Sodium (C10-16)alkylbenzenesulfonate exhibits distinctive physicochemical properties that make it suitable for various industrial applications. While the compound itself exists as a mixture of different chain length homologs, the general properties can be characterized based on the structurally similar compounds.

Physical Appearance and Basic Properties

The acid form of the compound (prior to neutralization with sodium) appears as a brown, viscous liquid at standard temperature and pressure. After neutralization, the sodium salt typically exists as a powder or concentrated solution depending on the manufacturing process.

Key Physicochemical Parameters

Table 1 presents the essential physicochemical properties of related C10-C16 alkylbenzenesulfonic compounds that can provide insight into the behavior of the sodium salt form.

Table 1: Physicochemical Properties of C10-C16 Alkylbenzenesulfonic Acid

Property	Value	Notes
Physical state	Brown, viscous liquid	For the acid form
Melting Point	334°C at 101.3 kPa	For the acid form
Boiling Point	1043°C at 101.3 kPa	For the acid form
Vapor Pressure	2.89 × 10⁻⁸ Pa	Estimated value
Partition Coefficient (log Kow)	22 at 25°C	For the acid form
Water Solubility	0 g/L at 25°C	For the acid form; the sodium salt has higher solubility

The sodium salt form exhibits significantly different properties compared to the acid form, particularly regarding water solubility, which is substantially higher for the sodium salt due to its ionic nature.

Preparation Methods and Industrial Production

The industrial production of Sodium (C10-16)alkylbenzenesulfonate involves several key steps, from the synthesis of the precursor alkylbenzene to the final sodium salt.

Synthetic Pathway

The preparation of Sodium (C10-16)alkylbenzenesulfonate typically follows a two-stage process:

• Sulfonation Reaction: The process begins with the reaction of 4-C10-16-sec-alkylbenzene with sulfur trioxide in a continuous reactor, such as a falling film reactor. This reaction forms the corresponding alkylbenzenesulfonic acid.

• Neutralization: The resulting sulfonic acid derivative is then neutralized with sodium hydroxide or sodium carbonate to produce the sodium salt.

Industrial Production Methods

In industrial settings, the production process has been optimized for efficiency and product quality:

• Continuous Sulfonation: Large-scale continuous reactors are employed for the sulfonation reaction to ensure consistent product quality and high yield.

• Concentration Control: During the neutralization process, controlling the concentration is critical for achieving the desired properties in the final product.

• Drying Process: For powder forms, specialized drying techniques are employed to convert the neutralized solution into a high-active-matter content powder.

The patent literature describes methods for producing sodium alkyl benzenesulfonate powder with high active matter content, suggesting ongoing refinement of production techniques to improve product quality and manufacturing efficiency.

Environmental Fate and Behavior

Understanding the environmental fate of Sodium (C10-16)alkylbenzenesulfonate is critical for assessing its potential impact on ecosystems when released into the environment.

Environmental Distribution

When released into the environment, the distribution behavior of Sodium (C10-16)alkylbenzenesulfonate can be estimated based on the properties of similar compounds:

Table 2: Estimated Soil Adsorption Coefficients (Koc) for Related Compounds

Substance	Koc (MCI estimate)	Koc (log Kow estimate)
4-(1-ethyloctyl)-benzenesulfonic acid	3,505 L/kg	973.4 L/kg
4-(1-ethylnonyl)-benzenesulfonic acid	6,388 L/kg	1,817 L/kg
4-(1-ethyltetradecyl)-benzenesulfonic acid	128,400 L/kg	41,690 L/kg

These Koc values indicate that these compounds have low to slight mobility or even immobility (Koc >5,000) in soil. If released to water, they would likely adsorb to suspended solids or sediment due to their high Koc values and low water solubility.

Toxicological Profile

Acute Toxicity

Based on studies of the acid form and structurally similar compounds, the following acute toxicity data are relevant:

• The oral LD50 in rats for C10-C16 alkylbenzenesulfonic acid is 775 mg/kg, indicating moderate acute oral toxicity.

• Dermal studies suggest low acute toxicity by the dermal route.

Repeated Dose Toxicity

Long-term studies on related compounds provide insight into the repeated dose toxicity:

• A two-year dietary study in rats using C10-C14 Linear Alkylbenzene Sulfonate (CAS No. 69669-44-9) at concentrations of 0, 0.02, 0.1, or 0.5% (estimated to be 0, 10, 50, and 250 mg/kg-day) showed no treatment-related effects on hematology parameters, gross pathology, or histopathology examination.

• The No Observed Adverse Effect Level (NOAEL) from this study was determined to be 250 mg/kg-day.

Reproductive and Developmental Toxicity

Based on animal dietary studies, there has been no indication of adverse reproductive or developmental effects for compounds in this class.

Applications and Uses

Sodium (C10-16)alkylbenzenesulfonate finds applications across multiple industries due to its effective surfactant properties:

Cleaning and Detergent Applications

The primary use of Sodium (C10-16)alkylbenzenesulfonate is in cleaning formulations and detergents, where it functions as:

• A primary surfactant in laundry detergents

• A component in household cleaners

• An ingredient in industrial cleaning formulations

Industrial Applications

Beyond cleaning products, this compound has diverse industrial applications:

• Metal cleaning, where it acts as a cleaning agent in metalworking fluids, providing lubrication and cooling during machining operations

• Various biological and pharmaceutical applications